Methoxy Linker vs. Direct C-N Bond: HBA and TPSA Differences
The target compound incorporates a methoxy (-OCH₂-) bridge between the phthalazine C1 and the 1-methylbenzimidazole C2, introducing an additional oxygen atom compared with the directly N-linked analog 1-(1H-1,3-benzodiazol-1-yl)-4-(4-methylphenyl)phthalazine (CAS 315693-14-2). This structural difference increases the hydrogen-bond acceptor (HBA) count from 3 (for the C22H16N4 direct-linked analog; MW 336.39) to 4 (for the target compound C24H20N4O; MW 380.45) and raises the topological polar surface area (TPSA) to 42.18 Ų . The additional HBA and elevated PSA are predicted to modulate passive membrane permeability and oral absorption potential relative to the N-linked comparator, making the target compound a distinct starting point for oral bioavailability optimization [1].
| Evidence Dimension | Hydrogen-bond acceptor count and topological polar surface area (TPSA) |
|---|---|
| Target Compound Data | HBA = 4; TPSA = 42.18 Ų; MW = 380.45 g/mol; molecular formula C24H20N4O (contains methoxy linker) |
| Comparator Or Baseline | 1-(1H-1,3-benzodiazol-1-yl)-4-(4-methylphenyl)phthalazine: HBA = 3 (estimated from structure C22H16N4); MW = 336.39 g/mol; no methoxy oxygen; TPSA not reported by vendor but computationally lower due to absence of ether oxygen |
| Quantified Difference | ΔHBA = +1; ΔMW = +44.06 g/mol; TPSA increased to 42.18 Ų (target) from a predicted lower value for the N-linked analog |
| Conditions | Computed physicochemical properties from ChemDiv vendor datasheet (target) and ChemicalBook listing (comparator); TPSA calculated via standard fragment-based method |
Why This Matters
Procurement decisions for SAR campaigns must account for the fact that the methoxy linker alters key ADME descriptors (HBA, TPSA) by defined margins, meaning the target compound occupies a distinct region of chemical property space that cannot be replicated by directly N-linked analogs.
- [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. doi:10.1021/jm020017n. View Source
